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Compound of Interest

Compound Name: Methyl 3-benzoylpropionate

Cat. No.: B1267019

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Methyl 3-benzoylpropionate (CAS No. 25333-24-8), also known as Methyl 4-o0xo0-4-
phenylbutanoate. This document is intended to equip researchers and professionals in drug
development with the necessary information for the safe handling, storage, and disposal of this

chemical intermediate.

Chemical and Physical Properties

Methyl 3-benzoylpropionate is an organic compound with the chemical formula C11H1203 and
a molecular weight of 192.21 g/mol .[1] It is important to be aware of its physical characteristics
to ensure proper handling and storage.
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Property Value Reference
CAS Number 25333-24-8

Molecular Formula C11H1203 [1]
Molecular Weight 192.21 g/mol [1]

Boiling Point 172-174 °C @ 10 mmHg

Appearance Solid, semi-solid, or liquid

Room temperature, sealed in a
Storage Temperature )
dry environment

Hazard Identification and Toxicological Data

While specific toxicological data such as LD50 for Methyl 3-benzoylpropionate is not readily
available in the searched resources, data for the closely related compound, Methyl 3-oxo0-4-
phenylbutanoate, indicates potential hazards. Researchers should handle Methyl 3-
benzoylpropionate with the assumption that it may pose similar risks.

The Globally Harmonized System (GHS) classification for Methyl 3-oxo-4-phenylbutanoate
suggests the following potential hazards:

o Causes skin irritation (H315)
o Causes serious eye irritation (H319)
o May cause respiratory irritation (H335)

One available Safety Data Sheet (SDS) for Methyl 3-benzoylpropionate provides a National
Fire Protection Association (NFPA) 704 diamond rating, which should be considered with
caution due to the GHS data on a similar compound:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://patents.google.com/patent/CN101928219A/en
https://patents.google.com/patent/CN101928219A/en
https://www.benchchem.com/product/b1267019?utm_src=pdf-body
https://www.benchchem.com/product/b1267019?utm_src=pdf-body
https://www.benchchem.com/product/b1267019?utm_src=pdf-body
https://www.benchchem.com/product/b1267019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

NFPA 704 Diamond Rating Indication

Poses no health hazard, no
Health (Blue) 0 ]
precautions necessary.

Materials that require
N considerable preheating before
Flammability (Red) 1 o _
ignition and combustion can

Occur.

Normally stable, even under
Instability/Reactivity (Yellow) 0 fire exposure conditions, and is

not reactive with water.

Given the potential for skin, eye, and respiratory irritation as suggested by the GHS
classification of a similar compound, it is prudent to adopt safety protocols that reflect these
higher potential hazards.

Experimental Protocols

The following protocols are general best practices for handling chemical intermediates like
Methyl 3-benzoylpropionate in a laboratory setting.

Safe Handling Protocol

Due to its potential as an irritant and its classification as an alkylating agent, which are often
toxic, mutagenic, and/or carcinogenic, appropriate personal protective equipment (PPE) and
handling procedures are essential.[2]

Personal Protective Equipment (PPE):

* Eye Protection: Chemical safety goggles should be worn at all times.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

» Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Handling Procedures:
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« All handling of Methyl 3-benzoylpropionate should be conducted in a well-ventilated
chemical fume hood.

» Avoid inhalation of any vapors or dust.
e Prevent contact with skin and eyes.
» After handling, wash hands thoroughly with soap and water.

e Ensure that an eyewash station and safety shower are readily accessible.

Spill Cleanup Protocol

In the event of a spill, the following procedure should be followed:

o Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-
ventilated. If the spill is large, evacuate the area.

o Wear Appropriate PPE: Before attempting cleanup, don the appropriate PPE, including
respiratory protection if necessary.

o Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to
contain the spill.

o Collect the Absorbed Material: Carefully scoop the absorbed material into a labeled, sealable
container for hazardous waste.

o Decontaminate the Area: Clean the spill area with soap and water.

o Dispose of Waste: Dispose of the container with the absorbed material and any
contaminated cleaning materials as hazardous waste.

Disposal Protocol

All waste containing Methyl 3-benzoylpropionate should be treated as hazardous chemical
waste.
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» Waste Collection: Collect all liquid and solid waste containing this compound in a clearly
labeled, sealed, and appropriate hazardous waste container.

o Storage: Store the waste container in a designated, well-ventilated hazardous waste storage
area.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal service in
accordance with all local, state, and federal regulations. Do not dispose of down the drain.[3]

Synthesis Protocol Example

The following is a generalized procedure for the synthesis of an ester like Methyl 3-
benzoylpropionate, based on common esterification methods.

e Reaction Setup: In a round-bottom flask, combine 3-benzoylpropionic acid with an excess of
methanol.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as sulfuric acid, to the
mixture.

o Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction to
completion.

o Workup: After cooling, neutralize the excess acid with a base (e.g., sodium bicarbonate
solution).

o Extraction: Extract the product into an organic solvent.

 Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., magnesium sulfate),
and remove the solvent under reduced pressure. The crude product can be further purified
by distillation or chromatography.

Visualized Workflow for Safe Handling and
Emergency Response

The following diagram illustrates a logical workflow for the safe handling of Methyl 3-
benzoylpropionate and the appropriate response in case of an emergency.
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Caption: Workflow for the safe handling and emergency response for Methyl 3-
benzoylpropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267019#methyl-3-benzoylpropionate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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